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Cat. No.: B020863 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative analysis of pinostilbene in plasma. The

protocol details a straightforward protein precipitation procedure for sample preparation,

followed by rapid chromatographic separation and detection using tandem mass spectrometry.

This method is suitable for pharmacokinetic studies and other research applications requiring

accurate measurement of pinostilbene concentrations in a biological matrix.

Introduction
Pinostilbene, a methoxylated analog of resveratrol, is a naturally occurring stilbenoid with

various reported pharmacological activities, including anti-inflammatory, antioxidant, and

anticancer properties.[1][2][3] To facilitate further investigation into its therapeutic potential and

pharmacokinetic profile, a reliable analytical method for its quantification in biological fluids is

essential. This LC-MS/MS method provides the necessary sensitivity and selectivity for the

determination of pinostilbene in plasma samples.

Experimental Workflow
The following diagram illustrates the overall workflow for the analysis of pinostilbene in

plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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